Cas no 1805207-06-0 (2-(Difluoromethyl)-3-fluoro-4-(trifluoromethyl)pyridine-5-methanol)

• Product name: 2-(Difluoromethyl)-3-fluoro-4-(trifluoromethyl)pyridine-5-methanol
• CAS No: 1805207-06-0
• MF: C₈H₅F₆NO
• MW: 245.121823072433
• CID: 4885778

2-(Difluoromethyl)-3-fluoro-4-(trifluoromethyl)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-fluoro-4-(trifluoromethyl)pyridine-5-methanol

• Inchi： 1S/C8H5F6NO/c9-5-4(8(12,13)14)3(2-16)1-15-6(5)7(10)11/h1,7,16H,2H2
• InChI Key： DSPGKFDZPSANHT-UHFFFAOYSA-N
• SMILES： FC1C(C(F)F)=NC=C(CO)C=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 233
• Topological Polar Surface Area: 33.1
• XLogP3: 1.6

Additional information on 2-(Difluoromethyl)-3-fluoro-4-(trifluoromethyl)pyridine-5-methanol

Comprehensive Overview of 2-(Difluoromethyl)-3-fluoro-4-(trifluoromethyl)pyridine-5-methanol (CAS No. 1805207-06-0)

The compound 2-(Difluoromethyl)-3-fluoro-4-(trifluoromethyl)pyridine-5-methanol (CAS No. 1805207-06-0) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical applications. Its unique molecular structure, featuring multiple fluorine substitutions, enhances its reactivity and bioavailability, making it a subject of growing interest in research and development. This article delves into its properties, synthesis, and applications while addressing common queries and trends in the field.

Fluorinated compounds like 2-(Difluoromethyl)-3-fluoro-4-(trifluoromethyl)pyridine-5-methanol are increasingly sought after due to their ability to improve drug efficacy and metabolic stability. Researchers often search for "fluorinated pyridine derivatives" or "CAS 1805207-06-0 applications" to explore its uses in medicinal chemistry. The compound's difluoromethyl and trifluoromethyl groups contribute to its lipophilicity, a critical factor in drug design for enhanced membrane permeability.

In agrochemicals, this compound is investigated for its potential as a precursor in the synthesis of novel pesticides. Searches for "fluoro-substituted pyridine in agriculture" highlight its relevance in developing environmentally friendly crop protection agents. The 3-fluoro and 5-methanol moieties further expand its utility, enabling selective interactions with biological targets.

Synthetic routes to 2-(Difluoromethyl)-3-fluoro-4-(trifluoromethyl)pyridine-5-methanol often involve multi-step fluorination processes, a topic frequently queried as "synthesis of fluorinated pyridines." Advanced techniques like catalytic fluorination and microwave-assisted synthesis are employed to optimize yield and purity. The compound's CAS No. 1805207-06-0 serves as a key identifier in patent literature and commercial catalogs, underscoring its industrial importance.

Environmental and safety considerations are paramount in handling fluorinated compounds. While 2-(Difluoromethyl)-3-fluoro-4-(trifluoromethyl)pyridine-5-methanol is not classified as hazardous, proper storage and disposal protocols are essential. Queries such as "fluorinated compound stability" reflect user concerns about long-term storage and degradation products.

In conclusion, 2-(Difluoromethyl)-3-fluoro-4-(trifluoromethyl)pyridine-5-methanol represents a versatile building block in modern chemistry. Its applications span drug discovery, agrochemical innovation, and material science, aligning with trends toward sustainable and efficient chemical solutions. Researchers and industry professionals continue to explore its potential, driven by its unique structural features and functional versatility.